N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4,5-triethoxybenzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C24H30N2O6/c1-6-29-19-11-15(12-20(30-7-2)21(19)31-8-3)22(27)25-16-9-10-17-18(13-16)32-14-24(4,5)23(28)26-17/h9-13H,6-8,14H2,1-5H3,(H,25,27)(H,26,28)
• InChI Key: CSVXMDBKTFRDOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC3=C(C=C2)NC(=O)C(CO3)(C)C
• Molecular Formula: C24H30N2O6
• Molecular Weight: 442.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4,5-triethoxybenzamide is a useful research compound. Its molecular formula is C24H30N2O6 and its molecular weight is 442.512. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Material Science

Research in the field of organic synthesis has focused on the development of novel oxazepine derivatives, highlighting the interest in these compounds for their unique photophysical properties and potential applications in material science. For example, Petrovskii et al. (2017) synthesized novel fused oxazapolycyclic skeletons, showcasing strong blue emission properties, which could be leveraged in the development of new optical materials or fluorescent markers (Petrovskii et al., 2017).

Medicinal Chemistry and Pharmacology

In the realm of medicinal chemistry and pharmacology, compounds structurally related to the one have been explored for their antimicrobial, anticancer, and potential serotonin receptor antagonistic effects.

• Almansour et al. (2016) investigated benzimidazole-tethered oxazepine heterocyclic hybrids, finding that these compounds exhibit notable nonlinear optical (NLO) properties, suggesting potential applications in photonic and electronic devices (Almansour et al., 2016).

• Abu‐Hashem and El‐Shazly (2019) synthesized novel triazole, tetrazole, and spirocyclic derivatives derived from benzo[f][1,3,5]triazepine, demonstrating potent antimicrobial activity against a range of bacteria and fungi, indicating the therapeutic potential of such compounds in treating infectious diseases (Abu‐Hashem & El‐Shazly, 2019).

• Kuntala et al. (2015) focused on the synthesis and pharmacological evaluation of benzoxepine-1,2,3-triazole hybrids, revealing antibacterial properties and cytotoxicity against cancer cell lines, suggesting a promising avenue for the development of new cancer therapies (Kuntala et al., 2015).